Cyclopentyl(4-fluorophenyl)methanol
Overview
Description
Cyclopentyl(4-fluorophenyl)methanol is a useful research compound. Its molecular formula is C12H15FO and its molecular weight is 194.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Theoretical Studies and Molecular Analysis
- A theoretical study using Density Functional Theory (DFT) explored the structure and molecular properties of similar compounds, providing insights into the active sites of molecules like Cyclopentyl(4-fluorophenyl)methanol. This analysis is significant for understanding the chemical and physical properties of such compounds (Trivedi, 2017).
Structural and Conformational Analysis
- Research on closely related compounds revealed the conformation of the cyclopentyl ring and the angles it forms with other molecular fragments. Such structural analyses are crucial for predicting the behavior and reactivity of Cyclopentyl(4-fluorophenyl)methanol in various chemical contexts (Seo et al., 2011).
Chemical Synthesis and Catalysis
- Studies on the synthesis of similar compounds demonstrate the application of Cyclopentyl(4-fluorophenyl)methanol in chemical reactions and its potential as an intermediate in pharmaceutical synthesis (Sun et al., 2014).
Application in Medicinal Chemistry
- Compounds structurally related to Cyclopentyl(4-fluorophenyl)methanol have shown potential in medicinal chemistry, particularly in the synthesis of compounds with antitubercular activities. This indicates possible applications in drug discovery and development (Bisht et al., 2010).
Protective Group in Synthesis
- Research has shown that similar compounds can act as protective groups in synthesis, particularly in peptoid synthesis. This highlights the potential utility of Cyclopentyl(4-fluorophenyl)methanol in complex synthetic pathways (Qiu et al., 2023).
Interactions and Weak Bonding Studies
- Studies on the weak interactions involving organic fluorine in related compounds provide insights into the intermolecular forces that could influence the behavior of Cyclopentyl(4-fluorophenyl)methanol in various chemical environments (Choudhury et al., 2002).
Thermodynamic Analysis in Synthesis
- Research on the synthesis of cyclopentanol from cyclopentene offers a perspective on the thermodynamic aspects of reactions involving cyclopentyl groups, which is relevant for understanding the reactivity of Cyclopentyl(4-fluorophenyl)methanol (Yao et al., 2015).
properties
IUPAC Name |
cyclopentyl-(4-fluorophenyl)methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FO/c13-11-7-5-10(6-8-11)12(14)9-3-1-2-4-9/h5-9,12,14H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBULKZDPYHXKKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(C2=CC=C(C=C2)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopentyl(4-fluorophenyl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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